Cas no 4943-82-2 (N-allyl-2-aminobenzamide)

• Product Name: N-allyl-2-aminobenzamide
• CAS No: 4943-82-2
• MF: C₁₀H₁₂N₂O
• MW: 176.215082168579
• MDL: MFCD00456224
• CID: 333977
• PubChem ID: 2062656
• Update Time: 2025-10-30

N-allyl-2-aminobenzamide Chemical and Physical Properties

Names and Identifiers

• 2-amino-N-prop-2-enyl-benzamide
• N-Allyl-2-aminobenzamide
• (2-aminophenyl)-N-prop-2-enylcarboxamide
• 2-amino-N-(prop-2-en-1-yl)benzamide
• AC1M13BO
• anthranilic acid allylamide
• Anthranilsaeure-allylamid
• ARONIS007390
• Oprea1_613860
• SureCN1561753
• N-Allyl-2-amino benzamide
• Z56808160
• 4943-82-2
• RHINWRKJVGGOJR-UHFFFAOYSA-N
• EN300-09444
• 2-amino-N-prop-2-enylbenzamide
• D82234
• DTXSID00366214
• N~1~-ALLYL-2-AMINOBENZAMIDE
• BB 0284383
• AB01316156-02
• N-allyl-anthranilamide
• CS-0157989
• MFCD00456224
• SCHEMBL1561753
• VS-07427
• NCGC00319900-01
• AKOS000117539
• STL071404
• N-allyl-2-amino-benzamide
• BBL023428
• N-allyl-2-aminobenzamide

• MDL： MFCD00456224
• Inchi： 1S/C10H12N2O/c1-2-7-12-10(13)8-5-3-4-6-9(8)11/h2-6H,1,7,11H2,(H,12,13)
• InChI Key： RHINWRKJVGGOJR-UHFFFAOYSA-N
• SMILES： O=C(C1C=CC=CC=1N)NCC=C

Computed Properties

• Exact Mass: 176.094963011g/mol
• Monoisotopic Mass: 176.094963011g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 13
• Rotatable Bond Count: 4
• Complexity: 191
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.2
• Topological Polar Surface Area: 55.1Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Benzamides
• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Benzoic acids and derivatives Benzamides

Additional information on N-allyl-2-aminobenzamide

Introduction to N-allyl-2-aminobenzamide (CAS No. 4943-82-2)

N-allyl-2-aminobenzamide, with the chemical formula C₉H₁₁NO₂ and CAS number 4943-82-2, is a significant compound in the field of pharmaceutical chemistry and biochemistry. This compound has garnered attention due to its unique structural properties and potential applications in drug development. The presence of both an amide group and an allyl substituent makes it a versatile intermediate in synthesizing various bioactive molecules.

The structure of N-allyl-2-aminobenzamide features a benzamide core, which is a well-known pharmacophore in medicinal chemistry. Benzamides are widely recognized for their role in modulating biological pathways, particularly in the context of pain relief, inflammation, and neurodegenerative diseases. The introduction of an allyl group at the nitrogen position enhances the compound's reactivity, making it a valuable building block for further chemical modifications.

In recent years, there has been growing interest in exploring the pharmacological properties of N-allyl-2-aminobenzamide. Researchers have been investigating its potential as a precursor in the synthesis of novel therapeutic agents. One of the most promising areas of research involves its application in developing inhibitors for enzymes that play a crucial role in cancer progression. The benzamide moiety is known to interact with specific amino acid residues in target proteins, thereby modulating their activity.

Recent studies have highlighted the compound's ability to inhibit matrix metalloproteinases (MMPs), which are enzymes involved in tissue degradation and are often overexpressed in cancerous tissues. By inhibiting MMPs, N-allyl-2-aminobenzamide has shown potential in preventing tumor invasion and metastasis. This has opened up new avenues for developing anti-cancer therapies that target the extracellular matrix remodeling processes.

Another area of interest is the compound's interaction with biological targets such as kinases and transcription factors. The amide bond in N-allyl-2-aminobenzamide provides a stable scaffold for designing molecules that can selectively bind to these targets. This selectivity is crucial for minimizing side effects associated with drug therapy. Researchers have been employing computational methods to predict binding affinities and optimize the structure of N-allyl-2-aminobenzamide derivatives for enhanced efficacy.

The synthesis of N-allyl-2-aminobenzamide involves multi-step organic reactions, including condensation reactions and functional group transformations. The use of catalysts such as palladium complexes has been reported to improve reaction yields and selectivity. These catalytic systems not only facilitate the formation of the desired product but also reduce the environmental impact by minimizing waste generation.

In addition to its pharmaceutical applications, N-allyl-2-aminobenzamide has shown potential in material science. Its ability to form stable complexes with metal ions makes it useful in designing coordination polymers and metal organic frameworks (MOFs). These materials have applications in gas storage, separation technologies, and catalysis.

The chemical stability of N-allyl-2-aminobenzamide under various conditions has been thoroughly studied. It has been found to remain stable under ambient conditions but may degrade under extreme pH or temperature conditions. This information is crucial for its handling, storage, and transportation, ensuring that its integrity is maintained throughout its lifecycle.

Recent advancements in analytical techniques have enabled researchers to study the pharmacokinetics of N-allyl-2-aminobenzamide more accurately. Techniques such as high-performance liquid chromatography (HPLC) and mass spectrometry (MS) have been employed to determine its absorption, distribution, metabolism, and excretion (ADME) profiles. These studies provide valuable insights into how the compound behaves within living systems and help in optimizing its pharmacological properties.

The future prospects of N-allyl-2-aminobenzamide are promising, with ongoing research focusing on expanding its therapeutic applications. There is particular interest in developing derivatives that exhibit enhanced solubility or targeted delivery systems. Nanotechnology-based approaches are being explored to improve the bioavailability of this compound, ensuring that it reaches its intended biological targets more effectively.

In conclusion, N-allyl-2-aminobenzamide (CAS No. 4943-82-2) is a multifaceted compound with significant potential in pharmaceuticals and material science. Its unique structural features make it a valuable intermediate for synthesizing bioactive molecules, particularly those targeting cancer-related pathways. As research continues to uncover new applications for this compound, it is likely to play an increasingly important role in drug development and advanced materials engineering.